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Yuankanin Phytochemical Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Yuankanin

CAS No.: 77099-20-8

Cat. No.: S547638

The table below summarizes the core physicochemical and structural data for Yuankanin.

Property Description

IUPAC Name 2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-
2-ylloxymethylJoxan-2-ylJoxychromen-4-one [1]

Molecular C27H30014 [1] [2]

Formula

Molecular 578.5 g/mol [1] [2]

Weight

CAS Registry
Number

Chemical
Classification

Sugar
Moieties

Appearance

Solubility

Storage
Conditions

Canonical
SMILES

77099-20-8 [1] [2]

Flavonol glycoside; specifically, a genkwanin-5-bioside [1] [2]

Composed of xylose and glucose units [2]

White to off-white solid powder [2]

Soluble in DMSO [1] [2]

Dry, dark and at O - 4°C for short term or -20°C for long term [1]

COC1=CC2=C(C(=C1)OC3C(C(C(C(O3)COCAC(C(C(CO4)0)0)0)0)0)0)C(=0)C=C(02)C5=CC=C(C=C5)0
[1]

Biological Sources and Chemotaxonomic Role
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Yuankanin has been identified in several plant species within the Thymelaeaceae family, and its presence serves as an important

chemotaxonomic marker [1] [2].

¢ Plant Sources: It has been reported in Gnidia involucrata, Daphne feddei, Daphne gnidium, and Wikstroemia indica [1] [3]
[2].

¢ Chemotaxonomic Significance: Research on Korean Daphne and Wikstroemia species shows that Yuankanin, along with
other flavonoids like luteolin 7-O-glucoside and genkwanin, can help clarify taxonomic boundaries. Its exclusive presence in
Wikstroemia genkwa distinguishes it from the closely related W. ganpi [4]. This makes flavonoid fingerprinting a valuable tool
for classifying morphologically ambiguous species [4].

Biosynthetic Pathway

The biosynthesis of Yuankanin in Daphne species involves a multi-step enzymatic process originating from the phenylpropanoid

pathway [1].
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Yuankanin Biosynthetic Pathway from Phenylalanine
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The pathway begins with the amino acid phenylalanine. Key steps include the formation of the central flavanone structure, its

conversion to the flavone genkwanin, and final glycosylation to produce Yuankanin [1].

Potential Bioactivities and Related Compounds

Yuankanin is part of a group of bioactive flavonoid glycosides.

¢ Bioactivity Context: While detailed mechanistic studies on Yuankanin specifically are limited in the provided search
results, its aglycone (genkwanin) has demonstrated significant bioactivity. A 2025 study reported that genkwanin glycosides
from Phaleria nisidai exhibit anti-diabetic potential by improving insulin sensitivity and facilitating glucose uptake into adipose
tissue, with effects comparable to metformin in a mouse model [5]. The activity is linked to the upregulation of GLUT1 protein
expression in adipocytes via PKC-ERK1/2 signaling [5].
¢ Co-occurring Metabolites: In its natural sources, Yuankanin is often found alongside other specialized metabolites. In
Gnidia involucrata, these include [1]:
o Benzophenone glycosides
o C-glycosyl flavones (e.g., vitexin, isovitexin)
o Daphnane-type diterpenes
o Lignans and coumarins (also found in Wikstroemia species [3])

Experimental Research Workflow

For researchers aiming to isolate and study Yuankanin from plant material, a typical bioactivity-guided fractionation workflow can

be employed, as exemplified in recent studies [5].
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Bioactivity-Guided Fractionation Workflow
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This workflow involves sequential extraction, fractionation guided by biological activity assays, chromatographic purification,

structural elucidation, and finally, detailed mechanistic studies [3] [5].

Research Applications and Notes
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¢ Drug Discovery: Yuankanin and its aglycone, genkwanin, represent promising starting points for developing therapies for
Type 2 Diabetes mellitus, particularly in targeting insulin resistance [5].

¢ Chemical Standardization: Yuankanin can serve as a marker compound for the standardization of herbal extracts from
Thymelaeaceae family plants, ensuring quality and consistency [4] [1].

¢ Important Note: Yuankanin is intended for research use only and is not designed for human therapeutic or veterinary
applications [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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